Cas no 60583-39-3 ((4Ar,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;heptahydrate)

(4Ar,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;heptahydrate structure

60583-39-3 structure

Product Name:(4Ar,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;heptahydrate

CAS No:60583-39-3

Molecular Formula:C₂₃H₄₂N₂O₁₅S

Molecular Weight:618.6490

MDL:MFCD00150159

CID:90064

PubChem ID:87563678

(4Ar,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;heptahydrate Properties

Names and Identifiers

- Brucine sulfate
- Brucine Sulfate Heptahydrate[for Nitrate Analysis]
- BRUCINE SULFATE HEPTAHYDRATE
- Brucine Sulfate Heptahydrate [for Nitrate Analysis]
- AK176350
- (4Ar,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoi
- Strychnidin-10-one, 2,3-dimethoxy-, sulfate (1:1), heptahydrate
- 60583-39-3
- 2,3-DIMETHOXYSTRYCHNIDIN-10-ONESULPHATE HEPTAHYDRATE
- 4845-99-2
- 10,11-Dimethoxystrychnine sulfate heptahydrate
- UNII-O900CDH328
- 2,3-Dimethoxystrychnidin-10-onesulfate heptahydrate
- HMS3886J09
- Brucine sulphate
- brucine sulphate heptahydrate
- Brucine sulfate heptahydrate, ACS reagent
- 10,11-DIMETHOXYSTRYCHNINE SULPHATE HEPTAHYDRATE
- (4aR,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;heptahydrate
- O900CDH328
- Q27285491
- BRUCINE SULFATE HEPTAHYDRATE [MI]
- 2,3-Dimethoxystrychnidin-10-one sulfate (1:1) heptahydrate
- s6172
- PPJIVFYMRNHHTJ-JYGVWXPPSA-N
- Brucine sulfate heptahydrate
- +Expand
- MDL： MFCD00150159
- InChIKey： GKMNADXKDGDKNA-CSIATQOSSA-N
- Inchi： 1S/C23H26N2O4.H2O4S.7H2O/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18;1-5(2,3)4;;;;;;;/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3;(H2,1,2,3,4);7*1H2/t13-,18-,19-,21-,22-,23+;;;;;;;;/m0......../s1
- SMILES： S(=O)(=O)(O[H])O[H].O1C([H])([H])C([H])=C2C([H])([H])N3C([H])([H])C([H])([H])[C@@]45C6=C([H])C(=C(C([H])=C6N6C(C([H])([H])[C@@]1([H])[C@]([H])([C@@]2([H])C([H])([H])[C@]34[H])[C@]65[H])=O)OC([H])([H])[H])OC([H])([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H]

Computed Properties

Exact Mass: 618.23100
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 16
Rotatable Bond Count: 2
Monoisotopic Mass: 886.346
Heavy Atom Count: 41
Complexity: 866
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 10
Surface Charge: 0
Topological Polar Surface Area: 141

Experimental Properties

LogP: 2.09050
PSA: 198.83000
Merck: 1455
Water Partition Coefficient: Soluble in hot water.
Boiling Point: 633.7 °C at 760 mmHg
Melting Point: 180°C (dec.)
Flash Point: No data available
Color/Form: White crystals
Solubility: Soluble in hot water.
Specific Rotation: -24 ~ -27° (c=1 in H2O)
Density: No data available

(4Ar,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;heptahydrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003P1M-25g	Brucine Sulfate Heptahydrate [for Nitrate Analysis]	60583-39-3	>98.0%(T)(HPLC)	25g	$66.00
A2B Chem LLC	AB71626-25g	Brucine Sulfate Heptahydrate [for Nitrate Analysis]	60583-39-3	>98.0%(T)(HPLC)	25g	$55.00
Aaron	AR003P9Y-1g	Brucine Sulfate Heptahydrate [for Nitrate Analysis]	60583-39-3		1g	$16.00
Cooke Chemical	A1532712-1g	Brucine Sulfate Heptahydrate [for Nitrate Analysis]	60583-39-3	>98.0%(HPLC)(T)	1g	RMB 63.20	2023-09-07
S e l l e c k ZHONG GUO	S6172-25mg	Brucine sulfate heptahydrate	60583-39-3	98%	25mg	¥794.5	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152244-5g	Brucine Sulfate Heptahydrate [for Nitrate Analysis]	60583-39-3	>98.0%(HPLC)(T)	5g	￥249.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X84295-1g	Brucine Sulfate Heptahydrate, Acs	60583-39-3	98%	1g	¥58.0	2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B871030-5g	Brucine Sulfate Heptahydrate	60583-39-3	98%	5g	246.00
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8039-25 mg	Brucine sulfate heptahydrate	60583-39-3	99.97%	25mg	￥740.00	2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	IO116-5g	(4Ar,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;heptahydrate	60583-39-3	98.0%(LC&T)	5g	￥229.0	2022-06-10

(4Ar,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;heptahydrate Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(4Ar,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;heptahydrate Related Literature

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60583-39-3 ((4Ar,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;heptahydrate) Related Products

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